Eumaitenine
Eumaitenine
Eumaitenine is a natural product found in Maytenus boaria with data available.
Brand Name:
Vulcanchem
CAS No.:
112516-44-6
VCID:
VC20805501
InChI:
InChI=1S/C26H34O10/c1-13-8-9-18(32-14(2)27)25(7)22(35-23(30)17-10-11-31-12-17)20(33-15(3)28)19-21(34-16(4)29)26(13,25)36-24(19,5)6/h10-13,18-22H,8-9H2,1-7H3/t13-,18+,19-,20?,21-,22+,25+,26+/m1/s1
SMILES:
CC1CCC(C2(C13C(C(C(C2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C
Molecular Formula:
C26H34O10
Molecular Weight:
506.5 g/mol
Eumaitenine
CAS No.: 112516-44-6
Cat. No.: VC20805501
Molecular Formula: C26H34O10
Molecular Weight: 506.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Eumaitenine is a natural product found in Maytenus boaria with data available. |
|---|---|
| CAS No. | 112516-44-6 |
| Molecular Formula | C26H34O10 |
| Molecular Weight | 506.5 g/mol |
| IUPAC Name | [(1R,2R,5S,6S,7R,9R,12R)-5,8,12-triacetyloxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-7-yl] furan-3-carboxylate |
| Standard InChI | InChI=1S/C26H34O10/c1-13-8-9-18(32-14(2)27)25(7)22(35-23(30)17-10-11-31-12-17)20(33-15(3)28)19-21(34-16(4)29)26(13,25)36-24(19,5)6/h10-13,18-22H,8-9H2,1-7H3/t13-,18+,19-,20?,21-,22+,25+,26+/m1/s1 |
| Standard InChI Key | ROIYJZDYULCGCZ-ILPQKJIASA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@H]([C@@]2([C@@]13[C@@H]([C@@H](C([C@@H]2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C |
| SMILES | CC1CCC(C2(C13C(C(C(C2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C |
| Canonical SMILES | CC1CCC(C2(C13C(C(C(C2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C |
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